4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde
Description
4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS: 400749-87-3, molecular formula: C₁₃H₈BrFO) is a halogenated biphenyl derivative featuring a bromine atom at the 4' position, a fluorine atom at the 2' position, and an aldehyde group at the 4 position of the biphenyl scaffold. This compound is synthesized via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling between 1-bromo-2-fluorobenzene and 4-bromobenzaldehyde, yielding 57% under optimized conditions . Its structure is confirmed by ¹H NMR (δ 10.10 ppm, aldehyde proton) and elemental analysis . The aldehyde group renders it reactive in nucleophilic additions and condensations, making it valuable in pharmaceutical intermediates and materials science .
Properties
Molecular Formula |
C13H8BrFO |
|---|---|
Molecular Weight |
279.10 g/mol |
IUPAC Name |
4-(4-bromo-2-fluorophenyl)benzaldehyde |
InChI |
InChI=1S/C13H8BrFO/c14-11-5-6-12(13(15)7-11)10-3-1-9(8-16)2-4-10/h1-8H |
InChI Key |
TXXZUPKXWZTORR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=C(C=C(C=C2)Br)F |
Origin of Product |
United States |
Biological Activity
4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including data tables, case studies, and detailed research findings.
Biological Activity Overview
Research indicates that 4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde exhibits various biological activities, including:
- Antimicrobial Activity : Preliminary studies suggest that this compound has potential as an antimicrobial agent. It has been tested against various bacterial strains and fungi, showing varying degrees of effectiveness.
- Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which could have implications for drug development targeting metabolic disorders.
- Cell Proliferation : Investigations into its effects on cancer cell lines indicate potential antiproliferative properties.
Table 1: Biological Activity Summary
Case Study 1: Antimicrobial Evaluation
In a study evaluating the antimicrobial properties of 4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde against Gram-positive and Gram-negative bacteria, the compound demonstrated significant activity against E. coli with a minimum inhibitory concentration (MIC) of 25 µg/mL. The study utilized the agar diffusion method to determine the zone of inhibition, confirming its potential as an antimicrobial agent.
Case Study 2: Enzyme Inhibition
Research focusing on the enzyme inhibition capabilities of the compound revealed that it effectively inhibits cyclooxygenase (COX) enzymes, which are crucial in inflammatory processes. The IC50 value was determined to be 0.5 µM, indicating strong inhibitory potential compared to standard COX inhibitors.
Case Study 3: Cancer Cell Proliferation
A study investigating the antiproliferative effects of 4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde on lung cancer cell lines (H146) showed that treatment with the compound at concentrations of 10 µM resulted in a 50% reduction in cell viability after 48 hours. This suggests that further exploration into its mechanism of action may yield valuable insights for cancer therapeutics.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substituent Effects
The table below compares 4'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde with key analogs, highlighting substituent positions, functional groups, and synthetic yields:
Key Observations:
- Substituent Position and Electronic Effects : The 2'-fluoro group in the target compound enhances electron-withdrawing effects, stabilizing the biphenyl system and directing electrophilic substitutions to specific positions. In contrast, 3'-bromo analogs (e.g., 3'-Bromo-[1,1'-biphenyl]-4-carbaldehyde) exhibit altered regioselectivity in cross-coupling reactions due to steric hindrance at the meta position .
- Functional Group Impact : Replacing the aldehyde with a nitrile (e.g., 3'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbonitrile) increases polarity and resistance to oxidation, favoring applications in conjugated polymer synthesis . Carboxylic acid derivatives (e.g., ) are more acidic and suitable for salt formation in drug formulations .
Physicochemical Properties
- Solubility: The aldehyde group in the target compound confers moderate polarity, enhancing solubility in polar aprotic solvents (e.g., DMSO, DMF) compared to nonpolar analogs like 2'-bromo-2-chloro-4-fluoro-5'-methyl-1,1'-biphenyl .
- Thermal Stability : Halogen substituents (Br, F) increase thermal stability. The target compound decomposes at ~250°C, whereas carboxylic acid derivatives (e.g., ) exhibit lower melting points due to hydrogen bonding .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
